![molecular formula C11H15N3O3 B1621054 1-[2-(Diethylamino)-5-nitro-4-pyridinyl]-ethanone CAS No. 357608-96-9](/img/structure/B1621054.png)
1-[2-(Diethylamino)-5-nitro-4-pyridinyl]-ethanone
Overview
Description
1-[2-(Diethylamino)-5-nitro-4-pyridinyl]-ethanone, also known as DENP, is a chemical compound that has gained a lot of attention in scientific research due to its unique properties. This compound has been synthesized and studied extensively in recent years, and has shown promising results in various fields of research.
Mechanism Of Action
The mechanism of action of 1-[2-(Diethylamino)-5-nitro-4-pyridinyl]-ethanone is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. 1-[2-(Diethylamino)-5-nitro-4-pyridinyl]-ethanone has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition results in an increase in the levels of acetylcholine in the body, which can have various physiological effects.
Biochemical And Physiological Effects
1-[2-(Diethylamino)-5-nitro-4-pyridinyl]-ethanone has been shown to have various biochemical and physiological effects. In addition to its inhibition of acetylcholinesterase, 1-[2-(Diethylamino)-5-nitro-4-pyridinyl]-ethanone has also been shown to inhibit the activity of certain ion channels in the body. This inhibition can result in changes in the membrane potential of cells, which can have various physiological effects.
Advantages And Limitations For Lab Experiments
One of the main advantages of using 1-[2-(Diethylamino)-5-nitro-4-pyridinyl]-ethanone in lab experiments is its unique properties. 1-[2-(Diethylamino)-5-nitro-4-pyridinyl]-ethanone exhibits excellent electron-transport properties, making it a promising candidate for use in organic electronic devices. However, one of the limitations of using 1-[2-(Diethylamino)-5-nitro-4-pyridinyl]-ethanone in lab experiments is its toxicity. 1-[2-(Diethylamino)-5-nitro-4-pyridinyl]-ethanone has been shown to be toxic to certain cell lines, which can limit its use in certain experiments.
Future Directions
There are many future directions for research on 1-[2-(Diethylamino)-5-nitro-4-pyridinyl]-ethanone. One area of research that holds promise is the development of new organic electronic devices using 1-[2-(Diethylamino)-5-nitro-4-pyridinyl]-ethanone. Another area of research is the study of the biochemical and physiological effects of 1-[2-(Diethylamino)-5-nitro-4-pyridinyl]-ethanone, particularly its effects on ion channels in the body. Additionally, further research is needed to fully understand the mechanism of action of 1-[2-(Diethylamino)-5-nitro-4-pyridinyl]-ethanone and its potential applications in various fields of scientific research.
Scientific Research Applications
1-[2-(Diethylamino)-5-nitro-4-pyridinyl]-ethanone has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of 1-[2-(Diethylamino)-5-nitro-4-pyridinyl]-ethanone is in the field of organic electronics. 1-[2-(Diethylamino)-5-nitro-4-pyridinyl]-ethanone has been shown to exhibit excellent electron-transport properties, making it a promising candidate for use in organic electronic devices such as solar cells and light-emitting diodes.
properties
IUPAC Name |
1-[2-(diethylamino)-5-nitropyridin-4-yl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O3/c1-4-13(5-2)11-6-9(8(3)15)10(7-12-11)14(16)17/h6-7H,4-5H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLYJIMMBSDEPKO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC=C(C(=C1)C(=O)C)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20376234 |
Source
|
| Record name | 1-[2-(Diethylamino)-5-nitropyridin-4-yl]ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20376234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[2-(Diethylamino)-5-nitro-4-pyridinyl]-ethanone | |
CAS RN |
357608-96-9 |
Source
|
| Record name | 1-[2-(Diethylamino)-5-nitropyridin-4-yl]ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20376234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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